Cas no 1804357-37-6 (2-Methoxy-6-methyl-3-(trifluoromethoxy)pyridine-5-acetic acid)

• Product Name: 2-Methoxy-6-methyl-3-(trifluoromethoxy)pyridine-5-acetic acid
• CAS No: 1804357-37-6
• MF: C₁₀H₁₀F₃NO₄
• MW: 265.185913562775
• CID: 4813496
• Update Time: 2025-05-20

2-Methoxy-6-methyl-3-(trifluoromethoxy)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-6-methyl-3-(trifluoromethoxy)pyridine-5-acetic acid

• Inchi： 1S/C10H10F3NO4/c1-5-6(4-8(15)16)3-7(9(14-5)17-2)18-10(11,12)13/h3H,4H2,1-2H3,(H,15,16)
• InChI Key： GNMGZHSDHFLJEU-UHFFFAOYSA-N
• SMILES： FC(OC1=C(N=C(C)C(=C1)CC(=O)O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.2
• Topological Polar Surface Area: 68.6

Additional information on 2-Methoxy-6-methyl-3-(trifluoromethoxy)pyridine-5-acetic acid

Comprehensive Overview of 2-Methoxy-6-methyl-3-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1804357-37-6)

2-Methoxy-6-methyl-3-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1804357-37-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the pyridine derivative family, characterized by a methoxy group at the 2-position, a methyl group at the 6-position, and a trifluoromethoxy substituent at the 3-position. The presence of an acetic acid moiety at the 5-position further enhances its reactivity and potential applications. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules, given its ability to modulate physicochemical properties such as solubility and metabolic stability.

In recent years, the demand for trifluoromethoxy-containing compounds has surged, driven by their exceptional electronic and steric effects in drug discovery. The 2-Methoxy-6-methyl-3-(trifluoromethoxy)pyridine-5-acetic acid exemplifies this trend, as the trifluoromethoxy group is known to improve lipophilicity and bioavailability—a critical factor in optimizing pharmacokinetic profiles. This aligns with current industry focus on fluorinated pharmaceuticals, which account for over 20% of FDA-approved drugs. Additionally, the compound’s pyridine core is a privileged scaffold in medicinal chemistry, frequently employed in kinase inhibitors and anti-inflammatory agents.

From a synthetic perspective, CAS No. 1804357-37-6 offers versatility. Its acetic acid functionality allows for straightforward derivatization via esterification or amidation, enabling the creation of diverse analogs. This adaptability is crucial for high-throughput screening campaigns targeting GPCRs (G-protein-coupled receptors) or enzyme inhibitors, where structural diversity is paramount. Moreover, the compound’s stability under physiological conditions makes it a candidate for prodrug development, a hot topic in precision medicine.

Environmental and regulatory considerations also play a role in the compound’s appeal. Unlike some traditional halogenated compounds, 2-Methoxy-6-methyl-3-(trifluoromethoxy)pyridine-5-acetic acid exhibits favorable biodegradability profiles, addressing growing concerns about sustainable chemistry. This aligns with the Green Chemistry Principles advocated by organizations like the EPA, which emphasize reduced environmental impact. As such, the compound is increasingly explored in agrochemical formulations, where efficacy and eco-friendliness must coexist.

For researchers seeking pyridine-based intermediates, CAS No. 1804357-37-6 represents a high-value option. Its commercial availability through specialized suppliers ensures accessibility for both academic and industrial labs. Common queries in search engines, such as "synthesis of trifluoromethoxy pyridines" or "applications of pyridine acetic acid derivatives," reflect the compound’s relevance. Furthermore, its potential in catalysis and material science—such as ligand design for transition-metal complexes—adds to its multidisciplinary utility.

In conclusion, 2-Methoxy-6-methyl-3-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1804357-37-6) stands at the intersection of innovation and practicality. Its structural attributes cater to evolving needs in drug design, agrochemistry, and sustainable development, making it a compound of enduring interest. As the scientific community continues to explore fluorine-containing motifs and heterocyclic architectures, this molecule is poised to remain a key player in cutting-edge research.